Cas no 2567-01-3 (3-hydroxy-2-methylpropanenitrile)

• Product Name: 3-hydroxy-2-methylpropanenitrile
• CAS No: 2567-01-3
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD11653306
• CID: 257453
• PubChem ID: 17377
• Update Time: 2025-11-02

3-hydroxy-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-hydroxy-2-methyl-
• 3-Hydroxy-2-methylpropiononitrile; Propylene cyanohydrin; Propanenitrile, 3-hydroxy-2-methyl-; 3-hydroxy-2-methylpropanenitrile
• 3-hydroxy-2-methylpropanenitrile
• 2567-01-3
• EINECS 219-902-2
• NS00045548
• CS-0222830
• Z406338220
• PROPYLENE CYANOHYDRIN
• Propanenitrile, 3-hydroxy-2-methyl-
• 3-Hydroxy-2-methylpropiononitrile
• EN300-112802
• AKOS009387606
• beta-hydroxyisobutyronitrile
• DTXSID50948549

• MDL： MFCD11653306
• Inchi： 1S/C4H7NO/c1-4(2-5)3-6/h4,6H,3H2,1H3
• InChI Key： COZQDNPLORIALF-UHFFFAOYSA-N
• SMILES： OCC(C#N)C

Computed Properties

• Exact Mass: 85.05281
• Monoisotopic Mass: 85.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: -0.2

Experimental Properties

• Density: 0.991
• Boiling Point: Vapour density:
• Flash Point: 85.2°C
• Refractive Index: 1.425
• Stability/Shelf Life: Stable.
• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-hydroxy-2-methylpropanenitrile

3-Hydroxy-2-methylpropanenitrile (CAS 2567-01-3): Properties, Applications, and Industry Insights

3-Hydroxy-2-methylpropanenitrile (CAS 2567-01-3), also known as 2-methyl-3-hydroxypropionitrile, is a versatile organic compound with significant applications in pharmaceutical intermediates and specialty chemicals. This hydroxynitrile derivative has gained attention in recent years due to its unique molecular structure featuring both hydroxyl and nitrile functional groups, making it valuable for fine chemical synthesis.

The compound's molecular formula C₄H₇NO reveals its moderate molecular weight (85.1 g/mol) and balanced polarity, contributing to its good solubility in polar organic solvents. Researchers particularly value its chiral center at the 2-position, which enables its use in asymmetric synthesis - a hot topic in modern pharmaceutical development where enantioselective reactions are increasingly demanded.

Current market trends show growing demand for 3-hydroxy-2-methylpropanenitrile as a precursor in vitamin B3 synthesis and certain amino acid derivatives. The global shift toward green chemistry has also increased interest in this compound, as it can be derived from bio-based feedstocks through sustainable processes. Many manufacturers now offer high-purity grades (≥98%) to meet pharmaceutical industry standards.

From a synthetic chemistry perspective, 2567-01-3 serves as an excellent building block for heterocyclic compounds. Its reactive nitrile group allows for various transformations including hydrolysis to carboxylic acids or reduction to primary amines, while the hydroxyl group enables etherification or esterification reactions. These properties make it valuable for creating molecular diversity in drug discovery programs.

Recent technological advancements have improved the production efficiency of 3-hydroxy-2-methylpropanenitrile, with new catalytic methods reducing energy consumption and waste generation. The compound's storage stability and handling safety profile make it preferable to more reactive alternatives in many applications. Analytical methods like HPLC purity testing and spectroscopic characterization ensure quality control for sensitive applications.

Emerging research explores its potential in biodegradable polymers and specialty coatings, aligning with circular economy principles. The pharmaceutical industry continues to be the primary consumer, particularly for central nervous system drugs and metabolic regulators. With increasing focus on precision medicine, the demand for high-quality chiral intermediates like 2-methyl-3-hydroxypropionitrile is expected to grow steadily.

Quality specifications for CAS 2567-01-3 typically include parameters like water content (<0.5%), heavy metal limits, and residual solvent levels. Suppliers now emphasize traceability documentation and regulatory compliance to meet stringent industry requirements. The compound's thermal stability data (typically stable up to 150°C) ensures safe processing in most industrial applications.

From a commercial perspective, 3-hydroxy-2-methylpropanenitrile is available in various packaging options from laboratory-scale quantities to bulk industrial shipments. The global supply chain has adapted to provide just-in-time delivery for pharmaceutical manufacturers while maintaining cold chain integrity when required. Current research publications highlight novel applications in agrochemical intermediates and electronic materials, suggesting potential market expansion.

The price trend analysis for 2567-01-3 shows moderate stability, with fluctuations primarily tied to raw material costs for its synthesis. Manufacturers are investing in continuous flow chemistry approaches to enhance production scalability. Environmental regulations continue to shape the industry's approach to waste minimization and energy-efficient synthesis of such specialty chemicals.

For researchers working with hydroxynitrile compounds, proper laboratory handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard precautions for organic nitriles apply. The compound's material safety data sheet provides essential guidance for safe workplace practices.

Looking forward, innovation in catalytic hydrogenation and biocatalytic processes may further improve the sustainability profile of 3-hydroxy-2-methylpropanenitrile production. The compound's role in value-added chemical manufacturing ensures its continued relevance across multiple industries. As analytical techniques advance, even higher purity standards may be achieved to meet evolving regulatory requirements.